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Compound of Interest

Compound Name: Lead(IV) fluoride
CAS No.: 7783-59-7
Cat. No.: B1208609

Get Quote
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An In-depth Technical Guide to Lead(IV) Fluoride

This technical guide provides a comprehensive overview of lead(IV) fluoride (PbF4), also
known as lead tetrafluoride. It is intended for researchers, scientists, and professionals in drug
development who may encounter or consider this compound in their work. This document
covers its chemical formula, structure, properties, synthesis protocols, and safety information.

Chemical Formula and Properties

Lead(lV) fluoride is an inorganic compound with the chemical formula PbFa.[1][2][3][4][5] In
this compound, lead exhibits a +4 oxidation state.[6][7] It is the only room-temperature stable
tetrahalide of lead.[3][8] PbFa4 presents as a white to beige or yellow crystalline solid.[3][4][8][9]
It is known to be highly reactive and hydrolyzes readily in the presence of moisture, turning
brown due to the formation of lead dioxide (Pb0Oz2).[4][9]

Quantitative Data Summary

The key physical and chemical properties of lead(lV) fluoride are summarized in the table
below for easy reference.
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Property Value Citations
IUPAC Name tetrafluoroplumbane [2][6][10]
Synonyms Leaq tetrafluoride, Plumbic Ol
fluoride
CAS Number 7783-59-7 [11[2][4]1[6]
Molecular Formula PbF4 [1112][4115116]
Molecular Weight ~283.2 g/mol [1][2][3][6][10]
Appearance White to beige/yellow crystals [31181[9]
Melting Point ~600 °C [4][8][e][10][12]
Density 6.7 g/cm3 [3B1141191[12]
Crystal Structure Tetragonal [41[13]

Chemical Structure

Lead(lV) fluoride has a crystal structure that is isostructural with tin(1V) fluoride (SnFa).[3][8]
The structure consists of planar layers of octahedrally coordinated lead atoms.[3][8] In this
arrangement, the octahedra share four corners. Each lead atom is bonded to six fluorine
atoms, with two being terminal (unshared) fluorine atoms located in a trans position to one
another.[3][8]

Experimental Protocols: Synthesis of Lead(lV)
Fluoride

Several methods have been established for the synthesis of lead(IV) fluoride. The choice of
method depends on the desired purity, scale, and available starting materials.

Method 1: Direct Fluorination of Lead(ll) Fluoride

This is the most common and established method for preparing PbFa.[6] It involves the direct
reaction of lead(ll) fluoride (PbF2) with elemental fluorine gas at elevated temperatures.
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e Reaction: PbF2 + F2 » PbFa4
e Protocol:
o Place solid lead(ll) fluoride in a suitable reaction vessel.

o Pass a carefully controlled mixture of fluorine gas, diluted with an inert gas like nitrogen
(N2) or carbon dioxide (COz), over the PbF2.[4][9]

o Maintain the reaction temperature at approximately 300 °C.[4][6]

o The reaction typically requires several hours to achieve complete conversion. Continuous
monitoring of the gas flow is necessary to maintain stoichiometric ratios.[6]

o The resulting product is a yellow crystalline solid with purities that can exceed 99% when
reaction conditions are properly controlled.[6]

Method 2: Low-Temperature Synthesis with Halogen
Fluorides

PbFa can also be synthesized at lower temperatures using potent fluorinating agents like
bromine trifluoride (BrFs) or chlorine trifluoride (CIFs).[6]

¢ Protocol using Bromine Trifluoride:
o This reaction can be conducted at temperatures between 25 °C and 100 °C.[6]
o The synthesis must be performed under strictly anhydrous conditions.[6]

o The mechanism involves the transfer of fluoride ions from BrFs to the lead substrate,
yielding lead tetrafluoride and bromine-containing byproducts.[6]

e Protocol using Chlorine Trifluoride:
o This method is effective in a temperature range of 25 °C to 150 °C.[6]

o Similar to the BrFs method, anhydrous conditions are critical for a successful reaction.
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Method 3: Halogen Exchange

Another synthetic route involves the reaction of lead(IV) chloride (PbCls) with fluorine gas.[6]
e Reaction: PbCls + 2F2 — PbFa + 2Cl2

e Protocol: This method highlights the versatility of using different lead compounds for
synthesis via halogen exchange reactions.[6]

Visualization of Synthesis Workflow

The following diagram illustrates the logical workflow for the primary synthesis method of
Lead(lV) Fluoride.
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Caption: Workflow for the synthesis of Lead(lV) Fluoride.

Applications in Research
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While not as common as other lead compounds, lead(IV) fluoride has specific applications in
scientific research:

e Fluorinating Agent: It has been proposed as a fluorinating agent, particularly for
hydrocarbons.[4][9]

o Computational Chemistry: Its unique structure with octahedrally coordinated lead makes
PbFa a subject for theoretical studies to understand bonding and electronic configurations in
lead-fluorine systems.[6]

o Reference Material: The well-defined crystal structure of PbFa4 allows it to be used as a
reference material in various spectroscopic techniques, such as X-ray diffraction, for material
science applications.[6]

Safety and Handling

Lead(lV) fluoride is a hazardous substance and must be handled with appropriate safety
precautions.

 Toxicity: The compound is harmful if swallowed or inhaled.[2][6] Both acute and chronic
exposure can lead to significant health effects.[6] Chronic exposure to lead compounds may
cause plumbism, characterized by a lead line in the gums, muscle weakness, and mental
changes.[14]

* Reproductive Hazard: It is classified as a substance that may damage fertility or the unborn
child.[2]

¢ Reactivity: PbFa4 is highly sensitive to moisture and will react with water, as well as strong
acids and bases.[4][6] It should be handled in a dry box or under a dry, inert atmosphere.[9]

e Regulatory Status: Due to its lead content, lead(IV) fluoride is a restricted substance under
REACH regulations.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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